4-methoxy-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 4-[(4-methoxybenzoyl)amino]-N-(3-methoxypropyl)benzamide
• InChI: InChI=1S/C19H22N2O4/c1-24-13-3-12-20-18(22)14-4-8-16(9-5-14)21-19(23)15-6-10-17(25-2)11-7-15/h4-11H,3,12-13H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: HFTMTULDVXNZEW-UHFFFAOYSA-N
• SMILES: COCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC

Description

4-methoxy-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide, also known as MPACPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-methoxy-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide involves the inhibition of various signaling pathways involved in cancer cell growth and proliferation, inflammation, and neurodegeneration. It has been shown to inhibit the activity of enzymes such as COX-2 and 5-LOX, which are involved in the production of pro-inflammatory cytokines. Moreover, it has been found to activate the Nrf2/ARE pathway, which plays a crucial role in cellular defense against oxidative stress.
Biochemical and Physiological Effects
4-methoxy-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide has been shown to exhibit various biochemical and physiological effects, including anti-tumor, anti-inflammatory, and neuroprotective effects. It has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, it has been shown to reduce inflammation by suppressing the production of pro-inflammatory cytokines. Moreover, it has been found to protect against neurodegeneration by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methoxy-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide in lab experiments include its potential therapeutic applications, its ability to inhibit various signaling pathways involved in disease progression, and its relatively low toxicity. However, the limitations of using 4-methoxy-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide in lab experiments include its limited solubility in water, which can affect its bioavailability, and its potential side effects on normal cells.

Future Directions

There are several future directions for the research on 4-methoxy-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other diseases, and the exploration of its mechanism of action in more detail. Moreover, the development of novel analogs of 4-methoxy-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide with improved pharmacological properties could lead to the discovery of more potent and selective drugs for the treatment of various diseases.
Conclusion
In conclusion, 4-methoxy-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in detail in this paper. Further research on 4-methoxy-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide could lead to the discovery of more potent and selective drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 4-methoxy-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide involves the reaction of 4-aminobenzamide with 3-methoxypropyl isocyanate, followed by the reaction of the resulting intermediate with 4-(4-aminophenyl)-1-methoxybenzene-3-carbonyl chloride. The final product is obtained after purification and characterization using various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

4-methoxy-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. It has been shown to possess anti-tumor activity by inhibiting the growth and proliferation of cancer cells. Moreover, 4-methoxy-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide has been found to exhibit anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.